Cas no 32638-88-3 (Pyrogallol Red)

• Product Name: Pyrogallol Red
• CAS No: 32638-88-3
• MF: C₁₉H₁₂O₈S
• MW: 400.358784675598
• MDL: MFCD00005046
• CID: 307262
• PubChem ID: 253659869
• Update Time: 2025-06-09

Pyrogallol Red Chemical and Physical Properties

Names and Identifiers

• 3',4',5',6'-Tetrahydroxyspiro[benzo[c][1,2]oxathiole-3,9'-xanthene] 1,1-dioxide
• Pyrogallol Red [for Protein Research]
• PYROGALLOL RED INDICATOR FOR COMPLEXOMETRY
• Pyrogallol sulfonphthalein
• pyrogallolsulfonephthalein
• Pyrogallolsulfonphthalein (PR)
• Pyrogallol Red
• AKOS022172498
• EINECS 251-134-3
• 3',4',5',6'-tetrahydroxyspiro[2,1-benzoxathiole-3,9'-xanthene]-1,1-dione
• Spiro(3H-2,1-benzoxathiole-3,9'-(9H)xanthene)-3',4',5',6'-tetrol, 1,1-dioxide
• DTXSID6067703
• PYROGALLOLRED
• FT-0737495
• 3',4',5',6'-Tetrahydroxyspiro[benzo[c][1,2]oxathiole-3,9'-xanthene] 1,1-dioxide ?(,)
• AS-78335
• BDBM152156
• 3172-49-4
• A875564
• Q1636128
• Spiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthene]-3',4',5',6'-tetrol, 1,1-dioxide
• AI3-63037
• SCHEMBL14111955
• 32638-88-3
• NS00029310
• J-018806
• 3',4',5',6'-Tetrahydroxyspiro[benzo[c][1,2]oxathiole-3,9'-xanthene]1,1-dioxide
• 1,1-dioxospiro[2,1lambda6-benzoxathiole-3,9'-xanthene]-3',4',5',6'-tetrol
• US8987474, PyrogallolRed
• CHEMBL3692123
• MFCD00005046
• 85531-30-2
• 3',4',5',6'-tetrahydroxyspiro[2,1lambda-benzoxathiole-3,9'-xanthene]-1,1-dione
• KUQNCHZOCSYKOR-UHFFFAOYSA-N
• Red Pyrogallol; Pyrogallolsulfonephthalein; 1,1-Dioxide Spiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthene]-3',4',5',6'-tetrol

• MDL： MFCD00005046
• Inchi： 1S/C19H12O8S/c20-12-7-5-10-17(15(12)22)26-18-11(6-8-13(21)16(18)23)19(10)9-3-1-2-4-14(9)28(24,25)27-19/h1-8,20-23H
• InChI Key： KUQNCHZOCSYKOR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2(C3C=CC(=C(C=3OC3C(=C(C=CC2=3)O)O)O)O)O1)(=O)=O
• BRN： 363738

Computed Properties

• Exact Mass: 400.025
• Monoisotopic Mass: 400.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 38
• XLogP3: 1.1
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: Black or brown or green crystalline powder
• Density: 1.082 g/mL at 20 °C
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 686.1°C at 760 mmHg
• Flash Point: 368.8±31.5 °C
• Refractive Index: n20/D 1.387
• Water Partition Coefficient: Soluble in water, ammonium hydroxide (10 mg/ml), and ethanol.
• LogP: 3.70630
• Vapor Pressure: 10 mm Hg ( 167.7 °C)
• Solubility: water

Pyrogallol Red Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-52/53-68-36/37/38
• Safety Instruction： 36/37-61-24/25-22-36-26
• FLUKA BRAND F CODES：8
• RTECS：UX2800000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Pyrogallol Red

Pyrogallol Red (CAS No. 32638-88-3): An Overview of Its Properties, Applications, and Recent Research

Pyrogallol Red (CAS No. 32638-88-3) is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound, also known as 1,2,3-Trihydroxybenzene 5-sulfonate, is a bright red dye that exhibits unique chemical and physical properties, making it a valuable reagent in analytical chemistry, biochemistry, and pharmaceutical research.

The molecular formula of Pyrogallol Red is C₇H₅O₆S, and it has a molecular weight of approximately 199.17 g/mol. The compound is highly soluble in water and forms stable solutions, which is advantageous for its use in various analytical techniques. Its high solubility and stability make it an ideal candidate for pH indicators and colorimetric assays.

In analytical chemistry, Pyrogallol Red is widely used as a pH indicator due to its distinct color change from yellow at pH 1 to red at pH 7. This property makes it particularly useful in titrations and other pH-sensitive analyses. Additionally, the compound's ability to form complexes with metal ions has led to its application in the detection and quantification of trace metals in environmental and biological samples.

In the field of biochemistry, Pyrogallol Red has been utilized in various assays to study enzyme activity and protein interactions. Recent research has shown that the compound can be used as a substrate for certain oxidoreductases, making it a valuable tool in enzyme kinetics studies. For example, a study published in the Journal of Biochemical and Biophysical Methods demonstrated the use of Pyrogallol Red in the detection of catalase activity in human serum samples.

The pharmaceutical industry has also shown interest in Pyrogallol Red. Its potential as a therapeutic agent has been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry investigated the antioxidant properties of Pyrogallol Red. The results indicated that the compound exhibits strong antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, Pyrogallol Red has been studied for its anti-inflammatory effects. A recent study published in the International Journal of Molecular Sciences reported that Pyrogallol Red can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases.

The environmental impact of Pyrogallol Red has also been a subject of recent research. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of the compound. The results showed that Pyrogallol Red is moderately biodegradable and does not pose significant ecotoxicological risks when used within recommended concentrations.

In conclusion, Pyrogallol Red (CAS No. 32638-88-3) is a multifunctional compound with a wide range of applications in analytical chemistry, biochemistry, pharmaceutical research, and environmental science. Its unique properties make it an essential reagent for various scientific investigations. Ongoing research continues to uncover new potential uses for this versatile compound, further solidifying its importance in multiple fields.